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Compound of Interest

Compound Name: Clearfil Photo Posterior

Cat. No.: B1167793

This guide provides a comprehensive comparison of the long-term clinical performance of
Clearfil Photo Posterior with other posterior composite restorative materials. The information
is targeted towards researchers, scientists, and drug development professionals, offering a
detailed look at experimental data and methodologies from various clinical trials.

Comparative Performance Data

The following tables summarize the quantitative data from long-term clinical evaluations of
Clearfil Photo Posterior and comparable materials. The data is primarily based on the United
States Public Health Service (USPHS) criteria, a standard for clinical evaluation of dental
restorations.
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Performance
Indicator

Clearfil Photo
Posterior (3-
Year Results)

Z100 (2-Year
Results)

Prisma TPH (2-
Year Results)

Clearfil Ray-
Posterior (2-
Year Results)

Annual Wear

4.9[1][2] - - -
Rate (um/year)
Essentially all _
Surface Texture ) All restorations
restorations - -

(% Bravo Rating)

rated Bravo[1][2]

scored Bravo[3]

Marginal
Adaptation (%
Alpha Rating)

All restorations
rated Alpha[1][2]

Color Match (%

All restorations

Unchanged at 24

Unchanged at 24

Unchanged at 24

Alpha Rating) rated Alpha[1][2] months[3] months][3] months][3]
One case
Secondary Unchanged at 24  Unchanged at 24  Unchanged at 24
] reported at 3
Caries months[3] months][3] months|[3]

years[1][2]

Post-operative

Sensitivity

No cases
reported[1][2]

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing clinical trial results. The

following sections outline the protocols used in the cited studies for key performance indicators.

Clinical Evaluation using USPHS Criteria

The clinical performance of the restorations was evaluated using the United States Public

Health Service (USPHS) system.[1][2] This system uses a set of criteria to assess the quality of

dental restorations, with ratings of Alpha (ideal), Bravo (clinically acceptable), Charlie (clinically

unacceptable, but repairable), and Delta (clinically unacceptable, requires replacement). The

evaluations were conducted by calibrated examiners at baseline and subsequent recall

appointments.
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Wear Resistance Measurement

Wear resistance was evaluated using an indirect method.[1][2] Quadrant impressions of the
restored teeth were taken at baseline and recall appointments using a polyvinyl siloxane
impression material. Stone casts were then created from these impressions. The wear was
measured on these casts using a computerized three-dimensional measuring technique or
laser interferometry to determine the depth of surface wear.[3]

Color Stability Assessment

Color stability is a critical aesthetic factor for dental restorations. The evaluation of color match
was performed visually by trained clinicians under standardized lighting conditions as part of
the USPHS evaluation.[1][3] For laboratory-based assessments of color stability, the ISO 4049
standard provides a detailed protocol.[4][5] This involves preparing disc-shaped specimens of
the material, measuring their initial color using a spectrophotometer or colorimeter, and then
exposing them to artificial aging conditions, such as a xenon arc light source, to simulate the
effects of light, temperature, and humidity over time.[6] The color change is then quantified by
comparing the initial and final color measurements.

Visualized Workflows and Pathways
Clinical Trial Workflow for Posterior Composites

The following diagram illustrates the typical workflow for a clinical trial evaluating posterior
composite restorations.
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Caption: A flowchart of the clinical trial process.
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Biocompatibility Signaling Pathway of Resin
Composites

This diagram outlines a simplified, generalized signaling pathway that may be involved in the
cellular response to components that can leach from resin composite restorations.
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Caption: Cellular response to leached composite monomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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